5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2,5-dimethylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-9-3-4-10(2)12(7-9)11-5-6-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: ZPFBUXSRGZGPGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CNC(=O)C=C2
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID10682578
• Molecular Weight: 199.25 g/mol
• CAS RN: 1111102-73-8

Description

5-(2,5-Dimethylphenyl)-2-hydroxypyridine (5-DMPH) is a heterocyclic aromatic compound that is used in many scientific research applications. It is a colorless solid that is soluble in most organic solvents and is highly stable under normal lab conditions. 5-DMPH is used as a reagent for the synthesis of various other compounds, and its properties make it an ideal choice for use in a variety of laboratory experiments.

Scientific Research Applications

5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% is used in scientific research due to its stability and versatility. It has been used in a variety of applications, including as a reagent in organic synthesis, as an inhibitor of enzymes, and as a fluorescent probe for the detection of metal ions. It has also been used in the synthesis of various other compounds, such as polymers, and it has been used as a model compound for studying the structure of other compounds.

Mechanism of Action

The mechanism of action of 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% is complex and is not yet fully understood. However, it is believed that the compound interacts with the active site of enzymes, which results in the inhibition of enzyme activity. In addition, 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% has been shown to interact with metal ions, which can affect the structure and activity of enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, it is believed that the compound can affect the activity of various enzymes, which can lead to changes in the metabolism of cells. In addition, 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% has been shown to interact with metal ions, which can affect the structure and activity of enzymes.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its stability and versatility. The compound is highly stable under normal lab conditions and can be used in a variety of solvents. In addition, it is relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to using 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% in laboratory experiments. For example, the compound is not very soluble in water and may not be suitable for use in aqueous solutions. In addition, the compound is not very reactive, which can limit its use in certain reactions.

Future Directions

There are many potential future directions for research involving 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95%. For example, further research could be done to better understand the mechanism of action of the compound and its effects on biochemical and physiological processes. In addition, further research could be done to develop new methods for synthesizing 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% and to explore its potential uses in other applications. Finally, further research could be done to investigate the potential toxic effects of 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% and to develop methods for safely handling the compound in laboratory experiments.

Synthesis Methods

5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% is synthesized from the reaction of 2,5-dimethylphenol and 2-hydroxypyridine, which is a type of pyridine derivative. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and the product is isolated by recrystallization. The reaction can be carried out in a variety of solvents, such as ethanol, methanol, or water, and the reaction time can vary from several hours to several days, depending on the desired purity of the product.